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Abstract

Chimaphilin, a naturally occurring naphthoquinone, has garnered significant interest within the
scientific community for its diverse biological activities, including antifungal, antioxidant, and
anticancer properties.[1][2] This technical guide provides an in-depth overview of the chemical
structure of Chimaphilin (2,7-dimethylnaphthalene-1,4-dione), supported by spectroscopic
data and a summary of its biological significance. This document is intended to serve as a
comprehensive resource for researchers engaged in natural product chemistry, medicinal
chemistry, and drug development.

Chemical Identity and Structure

Chimaphilin is chemically classified as a member of the 1,4-naphthoquinone family.[3] Its core
structure consists of a naphthalene ring system substituted with two methyl groups and two
ketone functionalities.

IUPAC Name: 2,7-dimethylnaphthalene-1,4-dione[3]
Synonyms: 2,7-Dimethyl-1,4-naphthoquinone

The definitive structure of Chimaphilin has been elucidated and confirmed through various
spectroscopic methods, including Nuclear Magnetic Resonance (NMR) spectroscopy and Mass
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Spectrometry (MS).[1][3]

Table 1: Chemical Identifiers for Chimaphilin

Identifier Value Reference

Molecular Formula C12H1002 --INVALID-LINK--
Molecular Weight 186.21 g/mol --INVALID-LINK--
CAS Number 482-70-2 --INVALID-LINK--

CC1=CC2=C(C=C1)C(=0)C=
SMILES ~-INVALID-LINK--
C(C2=0)C

InChl=1S/C12H1002/c1-7-3-4-
InChl 9-10(5-7)12(14)8(2)6- ~INVALID-LINK--
11(9)13/h3-6H,1-2H3

YZACZIYTZCJIVSN-
InChlKey --INVALID-LINK--
UHFFFAOYSA-N

Physicochemical Properties

Chimaphilin typically presents as yellow, needle-like crystals.

Table 2: Physicochemical Data for Chimaphilin

Property Value

Appearance Yellow needle crystals
Melting Point 113.5-114.5°C

UV max (in Alcohol) 233, 256, 339 nm

Spectroscopic Data

The structural confirmation of Chimaphilin is based on comprehensive spectroscopic analysis.
While a complete set of published spectra is not readily available in all public databases, key
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analytical techniques have been used for its characterization.

Mass Spectrometry (MS)

Mass spectrometry data confirms the molecular weight of Chimaphilin to be 186.07 g/mol ,
consistent with its molecular formula of C12H1002.[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 3C NMR spectroscopy are critical for the definitive structural elucidation of
Chimaphilin, confirming the positions of the methyl groups and the naphthoquinone core.[2]

Note: A detailed, publicly available, and fully assigned NMR dataset is not currently available.
Researchers should refer to specialized chemical databases or the primary literature for such
data.

Infrared (IR) Spectroscopy

The IR spectrum of Chimaphilin would be expected to show characteristic absorption bands
for the C=0 of the quinone system and C=C bonds of the aromatic ring.

Experimental Protocols
Bioassay-Guided Isolation of Chimaphilin

A common method for obtaining Chimaphilin is through bioassay-guided fractionation of
extracts from plants of the Chimaphila or Pyrola genera, such as Chimaphila umbellata.[2]

General Workflow for Isolation:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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